Cas no 493-09-4 (2,3-dihydro-1,4-benzodioxine)

2,3-dihydro-1,4-benzodioxine structure
2,3-dihydro-1,4-benzodioxine structure
Product name:2,3-dihydro-1,4-benzodioxine
CAS No:493-09-4
MF:C8H8O2
MW:136.1479
MDL:MFCD00006821
CID:37761
PubChem ID:10301

2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydrobenzo[b][1,4]dioxine
    • 1,4-Benzodioxane
    • 1,2-Ethylenedioxybenzene
    • Benzo-1,4-dioxane
    • 1,4-Benzodioxan
    • 2,3-Dihydro-1,4-benzodioxine
    • C8H8O2
    • 1,2-ETHYLENDIOXYBENZENE
    • 1,4-Benzdioxan
    • 1,4-benzdioxane
    • 2,3-dihydro-1,4-benzodioxane
    • 2,3-Dihydro-1,4-benzodioxin
    • 2,3-dihydro-benzo[1,4]dioxine
    • 2,3-dihydrobenzo[b][1,4]dioxane
    • 2-benzyl-1,4-dioxane
    • Pyrocatechol ethylene ether
    • 1,4-Benzodioxin, 2,3-dihydro-
    • 1,2-(Ethylenedioxy)benzene
    • Ethylene o-phenylene dioxide
    • 1, 4-Benzdioxan
    • benzodioxan
    • Benzodioxane
    • ZC5YP57PSW
    • Benzene, 1,2-(1,2-ethanediylbis(oxy))-
    • dihydrobenzodioxine
    • BNBQR
    • 2,3-Dihydro-1,4-benzodioxine #
    • AM20040560
    • Benzene, 1,2-[1,2-ethanediylbis(oxy)]-
    • Benzo-1,4-dioxane, purum, >=98.0%
    • CS-W017762
    • MFCD00006821
    • benzo(1,4)-dioxane
    • NSC406705
    • SCHEMBL659183
    • FT-0606459
    • BDBM50098766
    • Q15043328
    • F9995-0068
    • BCP23204
    • NS00031889
    • B1198
    • Z56869321
    • UNII-ZC5YP57PSW
    • Benzene,2-[1,2-ethanediylbis(oxy)]-
    • CCG-336229
    • NSC 406705
    • AI3-05084
    • AKOS000120970
    • SY032893
    • DTXSID8075419
    • EN300-17061
    • 1,4-Dioxatetralin
    • InChI=1/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H
    • 6-CHLOROCHROMONE-3-CARBOXYLICACID
    • 493-09-4
    • NSC-406705
    • CHEMBL19452
    • SCHEMBL8518
    • EINECS 207-775-6
    • 2,3-dihydrobenzo[1,4]dioxine
    • AC-16416
    • Benzo-1,4-dioxane, 97%
    • Q-103526
    • DS-13020
    • STL281966
    • 1,4-Benzodioxan (8CI)
    • 14-BZD
    • DB-013822
    • DTXCID4040684
    • A10228
    • 2,3-dihydro-1,4-benzodioxine
    • MDL: MFCD00006821
    • Inchi: 1S/C8H8O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4H,5-6H2
    • InChI Key: BNBQRQQYDMDJAH-UHFFFAOYSA-N
    • SMILES: O1C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C1([H])[H]
    • BRN: 120846

Computed Properties

  • Exact Mass: 136.05200
  • Monoisotopic Mass: 136.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 18.5
  • XLogP3: 2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.142 g/mL at 25 °C(lit.)
  • Boiling Point: 216°C(lit.)
  • Flash Point: Fahrenheit: 156.2 ° f
    Celsius: 69 ° c
  • Refractive Index: n20/D 1.549(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 18.46000
  • LogP: 1.45780
  • Solubility: Insoluble in water

2,3-dihydro-1,4-benzodioxine Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P403+P235-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S23-S24/25
  • RTECS:DF4728000
  • Hazardous Material Identification: Xi
  • Safety Term:S23;S24/25
  • Storage Condition:Sealed in dry,Room Temperature(BD33777)

2,3-dihydro-1,4-benzodioxine Customs Data

  • HS CODE:29329995
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydro-1,4-benzodioxine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B410513-50mg
1,4-Benzodioxan
493-09-4
50mg
$ 65.00 2022-06-01
Enamine
EN300-17061-1.0g
2,3-dihydro-1,4-benzodioxine
493-09-4 95%
1g
$26.0 2023-05-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A17558-250g
1,4-Benzodioxane, 98%
493-09-4 98%
250g
¥8615.00 2023-03-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY032893-25g
1,4-Benzodioxane
493-09-4 ≥98%
25g
¥38.00 2024-07-09
Apollo Scientific
OR4961-100g
2,3-Dihydro-1,4-benzodioxine
493-09-4 99+%
100g
£28.00 2025-03-21
Life Chemicals
F9995-0068-0.5g
2,3-dihydro-1,4-benzodioxine
493-09-4 95%+
0.5g
$19.0 2023-09-05
Life Chemicals
F9995-0068-1g
2,3-dihydro-1,4-benzodioxine
493-09-4 95%+
1g
$21.0 2023-09-05
Chemenu
CM158134-100g
2,3-Dihydro-1,4-benzodioxine
493-09-4 98%
100g
$72 2022-06-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-AO772-25g
2,3-dihydro-1,4-benzodioxine
493-09-4 98%
25g
¥247.0 2022-06-10
Life Chemicals
F9995-0068-5g
2,3-dihydro-1,4-benzodioxine
493-09-4 95%+
5g
$60.0 2023-09-05

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